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Compound of Interest

Compound Name: ST638

Cat. No.: B1239910

Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential, step-by-step procedures for the safe

disposal of ST638, ensuring the protection of personnel and the environment.

ST638 is a tyrosine kinase inhibitor used in laboratory research.[1] As with any chemical

compound, adherence to strict safety protocols during its disposal is paramount. The following

procedures are based on available safety data and standard laboratory practices.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). For handling ST638, the recommended PPE includes:

Eye Protection: Eyeshields or safety glasses.[2][3]

Hand Protection: Chemical-resistant gloves.[2][3]

Respiratory Protection: A Type N95 (US) or equivalent dust mask should be used to avoid

inhalation of solid particles.[2][3]
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Ensure that all handling of ST638 is performed in a well-ventilated area, preferably within a

chemical fume hood.

ST638 Chemical and Physical Properties
A clear understanding of a compound's properties is foundational to its safe handling and

disposal.

Property Value

CAS Number 107761-24-0

Molecular Formula C₁₉H₁₈N₂O₃S

Molecular Weight 354.42 g/mol [2][4]

Appearance Yellow solid[2][3]

Melting Point 134-135.5 °C[2][3]

Solubility DMSO: 19 mg/mL[2][3]

Storage Temperature −20°C[2][3]

Storage Class 11 - Combustible Solids[2][3]

Step-by-Step Disposal Protocol for ST638
The disposal of ST638 must be conducted in accordance with all applicable national and local

regulations. The following is a general procedural guide for laboratory settings.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for ST638 and any materials

contaminated with it (e.g., gloves, weighing paper, pipette tips).

Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

2. Preparing for Disposal:
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Ensure the ST638 waste is in a sealed, non-reactive container.

The container must be accurately labeled with the chemical name ("ST638"), CAS number

(107761-24-0), and any relevant hazard symbols.

3. Disposal Pathway:

ST638 waste must be disposed of through an approved hazardous waste disposal facility.

Contact your institution's EHS office to arrange for the collection and disposal of the

chemical waste. They will provide specific instructions based on local regulations.

Under no circumstances should ST638 be disposed of down the drain or in regular trash.

4. Decontamination of Work Area:

Following the packaging of ST638 for disposal, thoroughly decontaminate the work area.

Use an appropriate solvent (e.g., 70% ethanol) to wipe down all surfaces that may have

come into contact with the compound.

Dispose of all cleaning materials as contaminated waste.

Experimental Workflow and Logical Relationships
To provide a clear visual representation of the disposal process, the following diagram outlines

the logical steps from handling to final disposal.
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Caption: Logical workflow for the safe disposal of ST638.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of ST638, fostering a secure research environment. Always consult your institution's

specific safety guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

